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Compound of Interest

Compound Name: FPR-A14

cat. No.: B15568941

For Immediate Release

This technical guide provides an in-depth overview of the formyl peptide receptor (FPR)
agonist, FPR-A14, for researchers, scientists, and drug development professionals. This
document outlines its chemical properties, mechanism of action, and relevant experimental
protocols.

Core Chemical Properties and Identification

FPR-A14, a potent agonist of the formyl peptide receptor, is identified by the CAS number
329691-12-5.[1][2] Its chemical and physical properties are summarized in the table below.

Property Value Source
CAS Number 329691-12-5 [11[3]
Molecular Formula C23H20N205 [1]
Molecular Weight 404.42 g/mol [1]
Purity >98% to =99% [1][3]

1,3-Benzodioxolane-5-
Chemical Name carboxylic acid 4'-benzyloxy-3'-

methoxybenzylidene hydrazide

Solubility Soluble to 100 mM in DMSO [4]

Storage Store at room temperature
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Mechanism of Action and Signaling Pathways

FPR-A14 functions as a potent agonist for the formyl peptide receptor 1 (FPR1), a G protein-
coupled receptor (GPCR) primarily expressed on immune cells such as neutrophils.[1][3][5]
Activation of FPR1 by ligands like FPR-A14 initiates a cascade of intracellular signaling events
crucial for host defense and inflammatory responses.[5][6]

Upon binding, FPR-A14 induces a conformational change in the FPR1 receptor, leading to the
dissociation of the G protein subunits. This event triggers multiple downstream signaling
pathways, including:

e Phospholipase C (PLC) Activation: This pathway is a predominant signaling route for FPR1
activation.[6][7]

o Mitogen-Activated Protein Kinase (MAPK) Pathway: FPR1 activation also stimulates the
MAPK signaling cascade.[5][6][7]

e Phosphoinositide 3-Kinase (PI3K) Pathway: This pathway is another key signaling route
initiated by FPR1 agonists.[6]

These signaling cascades ultimately lead to various cellular responses, including chemotaxis,
degranulation, production of reactive oxygen species (ROS), and mobilization of intracellular
calcium.[3][6][8]
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FPR-A14 signaling cascade.

Experimental Protocols

The following are detailed methodologies for key experiments involving FPR-A14.

Neutrophil Chemotaxis Assay

This assay is used to evaluate the chemoattractant properties of FPR-A14 on neutrophils.

Workflow:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15568941?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568941?utm_src=pdf-body
https://www.benchchem.com/product/b15568941?utm_src=pdf-body
https://www.benchchem.com/product/b15568941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Isolate human peripheral
blood monocytes (PBMC)

!

Stimulate cells with
varying concentrations
of fMLP

Perform Western blot and Measure released hydrogen

. : Use flow analysis to assess . : .
siRNA analysis to evaluate peroxide using luminescence
. . . . CD11b levels
activated signaling kinases spectrometry

Load isolated neutrophils with a
calcium-sensitive fluorescent dye
(e.g., Fura-2 AM)

!

Establish a baseline
fluorescence reading

!

Add FPR-A14 at various
concentrations to the cells

!

Continuously monitor the
fluorescence intensity over time
using a fluorometer

!

Calculate the change in intracellular
calcium concentration based on the
fluorescence ratio

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15568941?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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